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Compound of Interest

Compound Name: Azabon

Cat. No.: B072707 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

Azabon (CAS No. 1150-20-5), a sulfonamide-based compound utilized by researchers,

scientists, and drug development professionals for its activity as a central nervous system

(CNS) stimulant and nootropic agent.[1] Adherence to the following procedures is critical to

ensure personnel safety and environmental protection.

Hazard Assessment and Safety Precautions
While specific toxicity data for Azabon is not readily available, its classification as a

sulfonamide warrants careful handling. Similar compounds can be harmful if swallowed,

inhaled, or in contact with skin, and may be toxic to aquatic life with long-lasting effects.

Therefore, Azabon waste should be treated as hazardous chemical waste.

Personal Protective Equipment (PPE)
Before handling Azabon for disposal, all personnel must be equipped with the following PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Protective Clothing: A lab coat or chemical-resistant apron.
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Respiratory Protection: A NIOSH-approved respirator is recommended if there is a risk of

generating dust or aerosols.

All handling of Azabon waste should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

Quantitative Data for Azabon and Structurally
Similar Compounds
Comprehensive quantitative toxicity and environmental fate data for Azabon are not publicly

available. The following table summarizes available data for Azabon's physical properties and

provides toxicity data for a related sulfonamide compound, sulfamethoxazole, to serve as a

conservative proxy for risk assessment.

Parameter Azabon (CAS: 1150-20-5)
Sulfamethoxazole (CAS:
723-46-6) - Representative
Sulfonamide

Molecular Formula C₁₄H₂₀N₂O₂S C₁₀H₁₁N₃O₃S

Molar Mass 280.39 g/mol 253.28 g/mol

Acute Oral Toxicity (LD50) Data not available Rat: > 8000 mg/kg

Aquatic Toxicity (LC50) Data not available
Fish (Oncorhynchus mykiss,

96h): > 100 mg/L

Aquatic Toxicity (EC50) Data not available
Daphnia magna (48h): > 100

mg/L

Environmental Persistence Data not available
Considered to be persistent in

the environment

Step-by-Step Disposal Protocol
The primary objective for the disposal of Azabon is to prevent its release into the environment.

Under no circumstances should Azabon or its containers be disposed of in regular trash or

down the drain.
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Waste Segregation: All materials contaminated with Azabon must be segregated from non-

hazardous waste. This includes:

Unused or expired Azabon powder.

Solutions containing Azabon.

Contaminated labware (e.g., vials, pipette tips, weighing boats).

Contaminated PPE.

Waste Collection:

Collect all solid Azabon waste in a designated, leak-proof, and clearly labeled hazardous

waste container.

Collect all liquid Azabon waste in a separate, compatible, and clearly labeled hazardous

waste container.

The container labels must include:

The words "Hazardous Waste."

The full chemical name: "Azabon" or "4-(3-azabicyclo[3.2.2]nonan-3-ylsulfonyl)aniline."

The associated hazards (e.g., "Toxic," "Environmental Hazard").

Storage of Waste:

Store hazardous waste containers in a designated, secure, and well-ventilated satellite

accumulation area.

Ensure containers are kept closed except when adding waste.

Store away from incompatible materials.

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

The final disposal of Azabon waste will be carried out by a licensed hazardous waste

management company, typically through high-temperature incineration.

Experimental Protocols and Signaling Pathways
While specific experimental protocols for Azabon are not widely published, its synthesis and

potential biological evaluation would follow standard laboratory procedures.

General Experimental Workflow for Handling Azabon
The following diagram illustrates a general workflow for handling Azabon in a research setting,

from receipt to disposal.
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General experimental workflow for Azabon.

Postulated Signaling Pathway for Nootropic Action
As a nootropic and CNS stimulant, Azabon is likely to modulate neurotransmitter systems.

While the precise mechanism is unconfirmed, a plausible signaling pathway involves the

enhancement of GABAergic inhibition, a common mechanism for anxiolytic and sedative-

hypnotic agents. This pathway is initiated by the binding of GABA to its receptor, leading to

neuronal inhibition.
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Postulated GABAergic signaling pathway for Azabon.

Disclaimer: This document is intended as a guide and does not replace a comprehensive risk

assessment. All laboratory personnel must be trained in the proper handling and disposal of

hazardous chemicals and adhere to their institution's specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072707#azabon-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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